Cas no 14717-29-4 ((cyclohexylphosphoroso)cyclohexane)

• Product Name: (cyclohexylphosphoroso)cyclohexane
• CAS No: 14717-29-4
• MF: C₁₂H₂₂OP
• MW: 213.27624464035
• CID: 819880
• PubChem ID: 6329153
• Update Time: 2025-07-15

(cyclohexylphosphoroso)cyclohexane Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, dicyclohexyl-
• Dicyclohexylphosphine oxide
• dicyclohexyl(oxo)phosphanium
• (cyclohexylphosphoroso)cyclohexane
• AKOS016341335
• DTXSID00422607
• dicyclohexylphosphane oxide
• MFCD00015772
• DICYCLOHEXYL(OXO)-??-PHOSPHANYLIUM
• EN300-1698752
• DTXCID00373448
• Dicyclohexylphosphineoxide
• F87828
• 14717-29-4
• STK204924
• CS-0226574
• CCG-2007
• DA-17195
• SCHEMBL1889

• Inchi： 1S/C12H22OP/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12H,1-10H2/q+1
• InChI Key： HJPHBJYOODQSLK-UHFFFAOYSA-N
• SMILES： [P+](C1CCCCC1)(C1CCCCC1)=O

Computed Properties

• Exact Mass: 214.14879
• Monoisotopic Mass: 213.140827319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 73-75 ºC
• Boiling Point: 324 ºC
• Flash Point: 150 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds

Additional information on (cyclohexylphosphoroso)cyclohexane

Comprehensive Overview of (Cyclohexylphosphoroso)cyclohexane (CAS No. 14717-29-4): Properties, Applications, and Industry Relevance

(Cyclohexylphosphoroso)cyclohexane (CAS No. 14717-29-4) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. The compound, often referred to by its systematic name or CAS number, is a cyclohexylphosphoroso derivative, which places it within a broader class of phosphorus-containing compounds known for their reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "cyclohexylphosphoroso derivatives", "CAS 14717-29-4 applications", and "phosphoroso compounds in catalysis", reflecting the growing interest in this niche yet impactful chemical.

The molecular structure of (cyclohexylphosphoroso)cyclohexane features two cyclohexyl groups bonded to a central phosphorus atom, which is also double-bonded to an oxygen atom (phosphoroso group). This configuration imparts distinct electronic and steric properties, making it valuable in asymmetric synthesis and ligand design. Recent studies highlight its role in transition-metal catalysis, a hot topic in green chemistry and sustainable manufacturing. As industries seek alternatives to traditional catalysts, compounds like 14717-29-4 are increasingly explored for their potential to reduce energy consumption and waste generation.

One of the most searched questions related to this compound is: "How is (cyclohexylphosphoroso)cyclohexane used in pharmaceutical intermediates?". The answer lies in its ability to act as a chiral auxiliary or ligand in stereoselective reactions, critical for producing enantiomerically pure drugs. For instance, its derivatives have been investigated in the synthesis of biologically active molecules, aligning with the pharmaceutical industry's demand for precision and efficiency. Additionally, its stability under mild conditions makes it a candidate for flow chemistry applications, another trending area in process optimization.

Beyond pharmaceuticals, (cyclohexylphosphoroso)cyclohexane finds relevance in material science. Searches for "phosphorus-based polymers" and "advanced functional materials" often intersect with discussions about this compound. Its incorporation into polymer matrices can enhance thermal stability and flame retardancy, addressing safety concerns in electronics and automotive sectors. Moreover, its potential in coordination chemistry has sparked interest for designing novel metal-organic frameworks (MOFs), a field with applications in gas storage and catalysis.

From an analytical perspective, the characterization of CAS No. 14717-29-4 involves techniques such as NMR spectroscopy and X-ray crystallography, which are frequently queried by chemists validating its purity and structure. The compound's spectroscopic fingerprints are well-documented, aiding in its identification and quality control. This transparency supports its adoption in research and industrial settings, where reproducibility is paramount.

Environmental and regulatory considerations are also part of the discourse around (cyclohexylphosphoroso)cyclohexane. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. Queries like "biodegradability of organophosphorus compounds" reflect the broader shift toward eco-friendly chemicals. Recent advancements in degradation pathways studies aim to ensure that such compounds align with circular economy principles.

In summary, (cyclohexylphosphoroso)cyclohexane (CAS No. 14717-29-4) exemplifies the intersection of fundamental research and industrial innovation. Its multifaceted applications—from catalysis to material engineering—cater to contemporary demands for sustainability and efficiency. As scientific databases and patent filings grow, this compound is poised to remain a topic of interest for chemists and engineers alike, driven by its adaptability and the evolving needs of modern technology.